Cas no 68527-83-3 (propanenitrile, 3-(tetradecyloxy)-)

propanenitrile, 3-(tetradecyloxy)- structure
68527-83-3 structure
Product name:propanenitrile, 3-(tetradecyloxy)-
CAS No:68527-83-3
MF:C17H33NO
MW:C17H33NO
CID:863080
PubChem ID:110472

propanenitrile, 3-(tetradecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • propanenitrile, 3-(tetradecyloxy)-
    • 3-(tetradecyloxy)propanenitrile
    • Propionitrile, 3-tetradecyloxy-
    • DTXSID5071620
    • 68527-83-3
    • EINECS 271-289-0
    • NS00036637
    • Inchi: InChI=1S/C17H33NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-19-17-14-15-18/h2-14,16-17H2,1H3
    • InChI Key: NSEZEILPAFNORQ-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCOCCC#N

Computed Properties

  • Exact Mass: 267.25639
  • Monoisotopic Mass: 267.256215
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 15
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 33

Experimental Properties

  • Density: 0.865
  • Boiling Point: 383°C at 760 mmHg
  • Flash Point: 161.3°C
  • Refractive Index: 1.446
  • PSA: 33.02

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